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Compound of Interest

Compound Name:

Benzyl 4-

(chlorosulfonyl)piperidine-1-

carboxylate

Cat. No.: B112421 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of Benzyl 4-(chlorosulfonyl)piperidine-
1-carboxylate, a chemical intermediate often utilized in synthetic organic chemistry and drug

discovery.

Core Compound Properties
The fundamental physicochemical properties of Benzyl 4-(chlorosulfonyl)piperidine-1-
carboxylate are summarized below.

Identifier Value

Molecular Weight 317.79 g/mol [1][2]

Molecular Formula C₁₃H₁₆ClNO₄S[1][2]

CAS Number 287953-54-2[1][2]

IUPAC Name benzyl 4-chlorosulfonylpiperidine-1-carboxylate

Synonyms
287953-54-2, benzyl 4-

(chlorosulfonyl)piperidine-1-carboxylate[1]
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Experimental Protocols & Applications
Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate primarily serves as a building block in the

synthesis of more complex molecules. Its bifunctional nature, containing both a protected

piperidine nitrogen and a reactive sulfonyl chloride group, makes it a versatile reagent.

General Synthetic Workflow:

The typical application of this compound involves the reaction of the sulfonyl chloride group

with a nucleophile, such as an amine or an alcohol, to form a sulfonamide or a sulfonate ester,

respectively. The benzyl carbamate protecting group on the piperidine nitrogen can then be

removed under standard hydrogenolysis conditions to allow for further functionalization at that

position.

Due to its role as a chemical intermediate, specific experimental protocols are highly

dependent on the target molecule being synthesized. Researchers utilizing this compound

would develop procedures based on the specific chemical transformation they aim to achieve.

Visualization of Synthetic Utility
The logical workflow for the utilization of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate
in a synthetic route is depicted below. This diagram illustrates its role as a precursor to more

complex substituted piperidines.
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Caption: Synthetic pathway utilizing the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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